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Compound of Interest

Compound Name: Bomedemstat hydrochloride

Cat. No.: B10831836

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the proper and safe disposal of
Bomedemstat hydrochloride (also known as IMG-7289), an investigational inhibitor of lysine-
specific demethylase 1 (LSD1). Adherence to these procedures is critical for ensuring
laboratory safety, environmental protection, and regulatory compliance.

Hazard Classification and Safety Precautions

There are conflicting reports regarding the hazard classification of Bomedemstat
hydrochloride. While some suppliers' Safety Data Sheets (SDS) classify it as a non-
hazardous substance, others indicate potential health risks, including the possibility of organ
damage from prolonged or repeated exposure and high toxicity to aquatic life.[1][2] Given this
discrepancy, a conservative approach is strongly recommended.[1] All personnel handling
Bomedemstat hydrochloride should treat it as a potentially hazardous substance and adhere
to strict safety protocols.

Recommended Personal Protective Equipment (PPE):
» Hand Protection: Wear protective gloves, such as nitrile gloves.[1]

o Eye Protection: Use safety goggles with side shields to protect against splashes and dust.[1]
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o Body Protection: An impervious lab coat or other protective clothing is essential to prevent
skin contact.[1]

» Respiratory Protection: When handling the powder form, a suitable respirator is
recommended to avoid inhalation.[1]

Always work in a well-ventilated area, preferably within a chemical fume hood, to minimize
exposure.[1]

Summary of Safety and Disposal Recommendations

The following table summarizes key safety and disposal information gathered from various
sources.
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Aspect

Recommendation

Source(s)

Hazard Classification

Treat as potentially hazardous
due to conflicting data.
Potential for organ damage
with repeated exposure and

high aquatic toxicity.

Benchchem, DC Chemicals
SDS[1][2]

Personal Protective Equipment
(PPE)

Nitrile gloves, safety goggles,
lab coat. Respirator for powder

form.

Benchchem[1]

Handling

Use in a well-ventilated area.
Avoid inhalation, and contact

with eyes and skin.

MedChemExpress SDS,
Benchchem|[1][3]

Spill Response

Evacuate the area and use full
PPE. Avoid breathing vapors,

mist, or dust.

Benchchem|[1]

General Disposal Guideline

Dispose of contents and
container to an approved

waste disposal plant.

DC Chemicals SDS[2]

Investigational Drug Disposal

Follow federal, state, and local
regulations. Incineration via a
licensed vendor is a common

method.

Washington University EHS,
University of Virginia

Pharmacy Services[4][5]

Clinical Trial Material

Return all unused medication
to the research nurse or

clinical study coordinator.

MD Anderson Cancer
Center[6]

Step-by-Step Disposal Procedure

The following procedure is a general guideline based on best practices for the disposal of

investigational drugs and potentially hazardous chemicals. Always consult with your institution's

Environmental Health and Safety (EHS) department for specific requirements.

e Segregation and Labeling:
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o Segregate Bomedemstat hydrochloride waste from other laboratory waste.

o Clearly label the waste container with the chemical name ("Bomedemstat hydrochloride
waste" or "IMG-7289 waste") and appropriate hazard symbols.

e Containerization:

o Use a dedicated, leak-proof, and sealable container for all Bomedemstat hydrochloride
waste, including empty vials, contaminated PPE, and spill cleanup materials.

e Consult EHS:

o Contact your institution's EHS department to determine the appropriate waste stream and
disposal vendor. They will provide guidance on whether the waste is considered
hazardous under local and federal regulations, such as the Resource Conservation and
Recovery Act (RCRA).[4]

o Arrangement for Pickup and Disposal:

o Follow your institution's procedures for arranging a pickup of the chemical waste by a
licensed and approved hazardous waste disposal company. These vendors are equipped
to transport and dispose of the material in compliance with all regulations, typically through
incineration.[4][5]

o Documentation:

o Maintain accurate records of the amount of Bomedemstat hydrochloride disposed of,
the date of disposal, and the disposal vendor used. This documentation is crucial for
regulatory compliance.

Bomedemstat Signaling Pathway

Bomedemstat is an inhibitor of the enzyme Lysine-Specific Demethylase 1 (LSD1). LSD1 plays
a crucial role in regulating gene expression by removing methyl groups from histones, which
can affect cell proliferation and differentiation. By inhibiting LSD1, Bomedemstat can alter the
expression of genes involved in blood cell production, which is relevant to its investigation as a
treatment for myeloproliferative neoplasms.
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Caption: Bomedemstat inhibits the LSD1 enzyme in the cell nucleus.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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